molecular formula C10H10ClN3O2 B8679273 Ethyl (3-chloro-2H-pyrazolo[3,4-b]pyridin-2-yl)acetate CAS No. 918484-81-8

Ethyl (3-chloro-2H-pyrazolo[3,4-b]pyridin-2-yl)acetate

Cat. No.: B8679273
CAS No.: 918484-81-8
M. Wt: 239.66 g/mol
InChI Key: IKVRISGFZKOFIQ-UHFFFAOYSA-N
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Description

Ethyl (3-chloro-2H-pyrazolo[3,4-b]pyridin-2-yl)acetate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

918484-81-8

Molecular Formula

C10H10ClN3O2

Molecular Weight

239.66 g/mol

IUPAC Name

ethyl 2-(3-chloropyrazolo[3,4-b]pyridin-2-yl)acetate

InChI

InChI=1S/C10H10ClN3O2/c1-2-16-8(15)6-14-9(11)7-4-3-5-12-10(7)13-14/h3-5H,2,6H2,1H3

InChI Key

IKVRISGFZKOFIQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C(=C2C=CC=NC2=N1)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of pyrazolo[3,4-b]pyridin-2-yl-acetic acid ethyl ester 57 (40.2 mg, 0.2 mmol, 1 equiv) in 1 mL of dichloromethane was added NCS (32.7 mg, 1.2 mmol, 1.2 equiv). The resultant mixture was heated at 70° C. for 30 min., cooled to room temperature, and diluted with 100 mL of dichloromethane. The organic solution was washed with 50 mL of saturated sodium bicarbonate aqueous solution, and 50 mL of brine. The organic layer was separated and dried over sodium sulfate. Evaporation of solvent in vacuo gave 46.7 mg of (3-chloro-pyrazolo[3,4-b]pyridin-2-yl)-acetic acid ethyl ester as yellow solid.
Quantity
40.2 mg
Type
reactant
Reaction Step One
Name
Quantity
32.7 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

To a solution of pyrazolo[3,4-b]pyridin-2-yl-acetic acid ethyl ester 57 (40.2 Mg, 0.2 Mmol, 1 equiv) in 1 mL of dichloromethane was added NCS (32.7 Mg, 1.2 Mmol, 1.2 equiv). The resultant mixture was heated at 70° C. for 30 min., cooled to room temperature, and diluted with 100 mL of dichloromethane. The organic solution was washed with 50 mL of saturated sodium bicarbonate aqueous solution, and 50 mL of brine. The organic layer was separated and dried over sodium sulfate. Evaporation of solvent in vacuo gave 46.7 Mg of (3-chloro-pyrazolo[3,4-b]pyridin-2-yl)-acetic acid ethyl ester as yellow solid.
Quantity
0.2 mmol
Type
reactant
Reaction Step One
Name
Quantity
1.2 mmol
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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